Cas no 42294-52-0 (S-4-Methylbenzyl-L-cysteine)

S-4-Methylbenzyl-L-cysteine Properties

Names and Identifiers

• S-p-Methylbenzyl-L-cysteine
• (2R)-2-amino-3-[(4-methylphenyl)methylsulfanyl]propanoic acid
• (R)-2-Amino-3-((4-methylbenzyl)thio)propanoic acid
• H-Cys(4-Mbzl)-OH
• H-L-Cys(MBzl)-OH
• L-Cysteine,S-[(4-methylphenyl)methyl]-
• 3-(p-methyl benzylthio) alanine
• AmbotzHAA6090
• H-Cys(MBzl)-OH
• S-(4-methylbenzyl)cysteine
• S-(4-methylbenzyl)-L-cysteine
• S-<(4-methylphenyl)methyl>-L-cysteine
• CS-0172141
• (2R)-2-amino-3-[(4-methylbenzyl)thio]propanoic acid
• (R)-2-Amino-3-((4-methylbenzyl)thio)propanoicacid
• S-(4-MethylbenZyl)-L-cysteine (H-L-Cys(MBZl)-OH)
• 42294-52-0
• (2R)-2-AMINO-3-{[(4-METHYLPHENYL)METHYL]SULFANYL}PROPANOIC ACID
• SCHEMBL1158095
• FD20009
• S-p-methylbenzylcysteine
• QOAPFSZIUBUTNW-JTQLQIEISA-N
• H-Cys(4-Mebzl)-OH
• CHEMBL64242
• DTXSID40553909
• MFCD00038576
• S-[(4-Methylphenyl)methyl]-L-cysteine
• AKOS010379543
• AM81681
• (R)-2-amino-3-(4-methylbenzylthio)propanoic acid
• S-(4-METHYLBENZYL)-L-CYSTEINE
• +Expand

• MDL： MFCD00038576
• InChIKey： QOAPFSZIUBUTNW-JTQLQIEISA-N
• Inchi： InChI=1S/C11H15NO2S/c1-8-2-4-9(5-3-8)6-15-7-10(12)11(13)14/h2-5,10H,6-7,12H2,1H3,(H,13,14)/t10-/m0/s1
• SMILES： CC1=CC=C(C=C1)CSC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 225.08200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 225.08234989g/mol
• Heavy Atom Count: 15
• Complexity: 203
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• LogP: 2.34040
• PSA: 88.62000
• Solubility: Slightly soluble (4.1 g/l) (25 º C),
• Density: 1.223±0.06 g/cm3 (20 ºC 760 Torr),

S-4-Methylbenzyl-L-cysteine Security Information

S-4-Methylbenzyl-L-cysteine Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%